![molecular formula C14H18N2O3 B4923188 N-(1-methyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide](/img/structure/B4923188.png)
N-(1-methyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-methyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide, also known as MDBP, is a synthetic compound that belongs to the family of amphetamines. MDBP has been widely used in scientific research due to its unique chemical structure and mechanism of action.
Mechanism of Action
N-(1-methyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide acts as a potent dopamine and norepinephrine reuptake inhibitor, leading to an increase in the levels of these neurotransmitters in the brain. It also acts as a serotonin releaser, causing an increase in serotonin levels. These actions result in increased alertness, focus, and euphoria. This compound has also been shown to have an affinity for sigma-1 receptors, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and can lead to dehydration. Chronic use of this compound has been associated with neurotoxicity and potential cardiovascular risks.
Advantages and Limitations for Lab Experiments
N-(1-methyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide has been used as a tool in various scientific research studies due to its unique chemical structure and mechanism of action. However, its potential neurotoxicity and cardiovascular risks limit its use in long-term studies. Additionally, the lack of information on its long-term effects on humans makes it difficult to determine its potential therapeutic applications.
Future Directions
Future research on N-(1-methyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide should focus on understanding its long-term effects on humans, as well as its potential therapeutic applications in the treatment of neurological disorders and metabolic disorders. Additionally, further studies on its mechanism of action and potential neuroprotective effects are warranted. The development of safer and more effective analogs of this compound may also be a promising area of research.
Synthesis Methods
N-(1-methyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide can be synthesized through a multi-step process involving the reaction of 3,4-methylenedioxyphenyl-2-propanone (MDP-2-P) with methylamine and subsequent reduction with sodium borohydride. The final product is obtained through crystallization and purification using column chromatography.
Scientific Research Applications
N-(1-methyl-4-piperidinyl)-1,3-benzodioxole-5-carboxamide has been used in various scientific research applications, including studies on the central nervous system, cardiovascular system, and metabolism. It has been shown to have potential therapeutic effects in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. This compound has also been studied for its role in the regulation of glucose metabolism and as a potential anti-obesity agent.
properties
IUPAC Name |
N-(1-methylpiperidin-4-yl)-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c1-16-6-4-11(5-7-16)15-14(17)10-2-3-12-13(8-10)19-9-18-12/h2-3,8,11H,4-7,9H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUSANNMMKDUXET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)NC(=O)C2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.